Cas no 1225955-43-0 (1-(2,4-dichlorophenyl)-2-(methylamino)ethan-1-one)

• Product Name: 1-(2,4-dichlorophenyl)-2-(methylamino)ethan-1-one
• CAS No: 1225955-43-0
• MF: C₉H₉Cl₂NO
• MW: 218.079860448837
• MDL: MFCD16477271
• CID: 5157761
• Update Time: 2025-06-15

1-(2,4-dichlorophenyl)-2-(methylamino)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(2,4-Dichlorophenyl)-2-(methylamino)ethanone (ACI)
• Ethanone, 1-(2,4-dichlorophenyl)-2-(methylamino)- (ACI)
• 1-(2,4-dichlorophenyl)-2-(methylamino)ethan-1-one

• MDL： MFCD16477271
• Inchi： 1S/C9H9Cl2NO/c1-12-5-9(13)7-3-2-6(10)4-8(7)11/h2-4,12H,5H2,1H3
• InChI Key： VIQWLSHNBWLTCC-UHFFFAOYSA-N
• SMILES： O=C(CNC)C1C(Cl)=CC(Cl)=CC=1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 1-(2,4-dichlorophenyl)-2-(methylamino)ethan-1-one

Research Brief on 1-(2,4-dichlorophenyl)-2-(methylamino)ethan-1-one (CAS: 1225955-43-0): Recent Advances and Applications

The compound 1-(2,4-dichlorophenyl)-2-(methylamino)ethan-1-one (CAS: 1225955-43-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its dichlorophenyl and methylamino functional groups, exhibits unique pharmacological properties that make it a promising candidate for various therapeutic applications. Recent studies have explored its potential as a modulator of neurotransmitter systems, particularly in the context of neurological disorders. The compound's structural features suggest a high affinity for specific receptor targets, which has spurred further investigation into its mechanism of action and therapeutic efficacy.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers investigated the synthesis and biological evaluation of 1-(2,4-dichlorophenyl)-2-(methylamino)ethan-1-one derivatives. The study highlighted the compound's ability to cross the blood-brain barrier, a critical factor for its potential use in treating central nervous system (CNS) disorders. The researchers employed advanced computational modeling and in vitro assays to demonstrate the compound's binding affinity for dopamine and serotonin receptors, suggesting its utility in addressing conditions such as depression and Parkinson's disease. These findings underscore the compound's versatility and its potential as a scaffold for further drug development.

Another recent study, published in Bioorganic & Medicinal Chemistry Letters, focused on the antimicrobial properties of 1-(2,4-dichlorophenyl)-2-(methylamino)ethan-1-one. The research team synthesized a series of analogs and evaluated their efficacy against a panel of drug-resistant bacterial strains. The results indicated that certain derivatives exhibited potent antibacterial activity, particularly against Gram-positive pathogens. This discovery opens new avenues for the development of novel antibiotics, especially in light of the growing global threat of antimicrobial resistance. The study also provided insights into the structure-activity relationship (SAR) of the compound, which could guide future optimization efforts.

Beyond its pharmacological applications, 1-(2,4-dichlorophenyl)-2-(methylamino)ethan-1-one has also been explored in the context of chemical biology. A 2024 preprint article available on ChemRxiv described the use of this compound as a molecular probe to study enzyme kinetics. The researchers leveraged its unique chemical properties to investigate the activity of cytochrome P450 enzymes, which play a crucial role in drug metabolism. This approach not only enhances our understanding of drug-enzyme interactions but also provides a valuable tool for predicting potential drug-drug interactions in clinical settings.

In conclusion, the recent research on 1-(2,4-dichlorophenyl)-2-(methylamino)ethan-1-one (CAS: 1225955-43-0) highlights its multifaceted potential in drug discovery and chemical biology. Its ability to interact with diverse biological targets, coupled with its favorable pharmacokinetic properties, positions it as a valuable candidate for further investigation. Future studies should focus on optimizing its derivatives for enhanced efficacy and safety, as well as exploring its applications in other therapeutic areas. The continued exploration of this compound is likely to yield significant contributions to the field of chemical biology and pharmaceutical sciences.